Cas no 942663-85-6 (N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2,6-difluorobenzamide)

• Product Name: N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2,6-difluorobenzamide
• CAS No: 942663-85-6
• MF: C₁₄H₁₅F₂N₃O
• MW: 279.28520989418
• CID: 6466305
• Update Time: 2025-10-31

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2,6-difluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2,6-difluorobenzamide
• N-[2-(3,5-dimethylpyrazol-1-yl)ethyl]-2,6-difluorobenzamide

• Inchi： 1S/C14H15F2N3O/c1-9-8-10(2)19(18-9)7-6-17-14(20)13-11(15)4-3-5-12(13)16/h3-5,8H,6-7H2,1-2H3,(H,17,20)
• InChI Key： YLMYSXSFFIHUMY-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C)=CC(C)=N1)(=O)C1=C(F)C=CC=C1F

Additional information on N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2,6-difluorobenzamide

Comprehensive Overview of N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2,6-difluorobenzamide (CAS No. 942663-85-6)

N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2,6-difluorobenzamide, with the CAS number 942663-85-6, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound features a unique molecular structure combining a pyrazole ring and a difluorobenzamide moiety, which are known for their versatile applications in drug discovery and crop protection. Researchers are increasingly exploring its potential due to its structural novelty and functional adaptability.

The compound's chemical name and CAS registry number are critical identifiers for professionals seeking precise information. Its molecular formula and weight are often queried in academic and industrial databases, reflecting its relevance in synthetic chemistry. The presence of the 3,5-dimethyl-1H-pyrazole group contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules. Meanwhile, the 2,6-difluorobenzamide segment enhances its binding affinity to biological targets, a feature highly sought after in pharmaceutical development.

In recent years, the demand for fluorinated compounds like N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2,6-difluorobenzamide has surged, driven by their enhanced bioavailability and metabolic stability. Fluorine incorporation is a trending topic in drug design, as evidenced by the rise in PubMed and Google Scholar searches for "fluorine in medicinal chemistry." This compound aligns with this trend, offering researchers a scaffold for developing novel therapeutics with improved pharmacokinetic properties.

Another hot topic in the scientific community is the exploration of heterocyclic compounds for their diverse biological activities. The pyrazole ring in 942663-85-6 is a prime example, known for its anti-inflammatory, antimicrobial, and anticancer properties. This has led to a spike in searches for "pyrazole derivatives in drug discovery," highlighting the compound's potential in addressing unmet medical needs. Its dual functionality—combining pyrazole and benzamide—makes it a promising candidate for multitarget therapies.

From an agrochemical perspective, N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2,6-difluorobenzamide is being investigated for its role in developing next-generation pesticides. The difluorobenzamide moiety is particularly effective in disrupting pest metabolic pathways, a feature that aligns with the growing demand for eco-friendly pest control solutions. Searches for "sustainable agrochemicals" and "fluorinated pesticides" have increased, underscoring the compound's relevance in modern agriculture.

The synthesis and characterization of CAS No. 942663-85-6 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are frequently searched by chemists aiming to validate the compound's purity and structural integrity. Additionally, its solubility and stability under various conditions are key parameters for industrial applications, often discussed in forums and research papers.

In conclusion, N-2-(3,5-dimethyl-1H-pyrazol-1-yl)ethyl-2,6-difluorobenzamide represents a compelling area of study at the intersection of chemistry and biology. Its structural features and functional groups make it a versatile candidate for both pharmaceutical and agrochemical innovations. As research progresses, this compound is poised to play a pivotal role in addressing contemporary challenges in health and agriculture, backed by its scientifically validated properties and growing interest in specialized databases.